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Compound of Interest

Compound Name: Z-D-Leu-OH.DCHA

Cat. No.: B1417902

Technical Guide: Z-D-Leu-OH.DCHA

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,
applications, and handling of Z-D-Leu-OH.DCHA (N-Carbobenzoxy-D-leucine
dicyclohexylammonium salt), a key reagent in synthetic peptide chemistry.

Core Compound Data

Z-D-Leu-OH.DCHA is a protected amino acid derivative used as a building block in the
synthesis of peptides. The benzyloxycarbonyl (Z) group serves as a temporary protecting group
for the amine functionality of D-leucine, preventing unwanted side reactions during peptide
coupling. The dicyclohexylammonium (DCHA) salt form enhances the compound's crystallinity
and improves its stability and handling characteristics.
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Property Value Citations
CAS Number 7662-58-0 [1]
Molecular Weight 446.6 g/mol [1]
Molecular Formula C26H42N204 [1]

N-Carbobenzoxy-D-leucine

Dicyclohexylammonium Salt,

Synonyms [1]
Z-D-Leu-OH DCHA, Chz-D-
Leu-OH DCHA

Appearance White to off-white solid [2]

Applications in Peptide Synthesis

The primary application of Z-D-Leu-OH.DCHA is in solid-phase peptide synthesis (SPPS) and
solution-phase peptide synthesis.[2] The Z-protecting group is favored for its stability under a
range of conditions and can be removed via catalytic hydrogenation, making it a valuable tool
in multi-step synthetic processes.[3] The incorporation of D-amino acids, such as D-leucine,
into peptide sequences can enhance their bioactivity and resistance to enzymatic degradation.

Experimental Protocol: Incorporation of Z-D-Leu-
OH.DCHA in Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the general steps for incorporating a Z-protected amino acid, such as Z-
D-Leu-OH.DCHA, into a peptide sequence using manual SPPS with a resin support.

Materials:
o Z-D-Leu-OH.DCHA

o Peptide synthesis resin (e.g., Merrifield resin) with the N-terminal amino acid of the desired
peptide sequence attached

e Dichloromethane (DCM)

e Dimethylformamide (DMF)
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Diisopropylethylamine (DIEA)

Coupling reagent (e.g., Dicyclohexylcarbodiimide - DCC)

Deprotection reagent for the N-terminal protecting group of the resin-bound peptide (e.qg.,
Trifluoroacetic acid - TFA for Boc-protected amines)

Washing solvents (e.g., DCM, DMF, Methanol)
Procedure:

» Resin Swelling: Swell the resin in an appropriate solvent, such as DCM or DMF, for 30-60
minutes in a reaction vessel.

» N-terminal Deprotection: Remove the N-terminal protecting group (e.g., Boc) from the resin-
bound peptide by treating it with a solution of TFA in DCM. Wash the resin thoroughly with
DCM and DMF to remove residual TFA and byproducts.

o Neutralization: Neutralize the resulting ammonium salt on the resin by washing with a
solution of DIEA in DCM or DMF. This generates a free amine at the N-terminus of the
growing peptide chain, ready for coupling.

o Activation of Z-D-Leu-OH.DCHA: In a separate vial, dissolve Z-D-Leu-OH.DCHA and a
coupling reagent (e.g., DCC) in an appropriate solvent like DCM or DMF. Allow the activation
to proceed for a few minutes.

o Coupling: Add the activated Z-D-Leu-OH solution to the reaction vessel containing the
neutralized resin. Gently agitate the mixture for 1-2 hours to allow the coupling reaction to go
to completion.

e Washing: After the coupling reaction, wash the resin extensively with DMF, DCM, and
methanol to remove excess reagents and byproducts.

o Cycle Repetition: Repeat steps 2-6 for each subsequent amino acid to be added to the
peptide chain.
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» Final Cleavage and Z-group Removal: Once the peptide synthesis is complete, the peptide is
cleaved from the resin, and the Z-protecting group, along with other side-chain protecting
groups, is removed. The Z-group is typically cleaved by catalytic hydrogenation (Hz2/Pd).[3]

Visualization of the Synthetic Workflow

The following diagram illustrates the key stages in the solid-phase peptide synthesis cycle
involving the coupling of Z-D-Leu-OH.DCHA.

Caption: Workflow for the incorporation of Z-D-Leu-OH.DCHA in SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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